Cas no 80358-06-1 (Tinnevellin glucoside)
Tinnevellin glucoside structure
Product Name:Tinnevellin glucoside
CAS No:80358-06-1
MF:C20H24O9
MW:408.399167060852
MDL:MFCD28964208
CID:1124021
PubChem ID:157631
Update Time:2025-09-27
Tinnevellin glucoside Chemical and Physical Properties
Names and Identifiers
-
- Tinnevellin glucoside
- 1-[1-hydroxy-8-methoxy-3-methyl-6-[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxynaphthalen-2-yl]ethanone
- Ethanone, 1-(6-(beta-D-glucopyranosyloxy)-1-hydroxy-8-methoxy-3-methyl-2-naphthalenyl)-
- 1-[6-(β-D-Glucopyranosyloxy)-1-hydroxy-8-methoxy-3-methyl-2-naphthalenyl]ethanone (ACI)
- DTXSID30230272
- 80358-06-1
- CS-0032094
- AKOS040760736
- FS-7765
- 1-(1-Hydroxy-8-methoxy-3-methyl-6-(((2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)tetrahydro-2H-pyran-2-yl)oxy)naphthalen-2-yl)ethanone
- HY-N4091
- G64547
- DA-78485
- 1-(1-HYDROXY-8-METHOXY-3-METHYL-6-{[(2S,3R,4S,5S,6R)-3,4,5-TRIHYDROXY-6-(HYDROXYMETHYL)OXAN-2-YL]OXY}NAPHTHALEN-2-YL)ETHANONE
-
- MDL： MFCD28964208
- Inchi： 1S/C20H24O9/c1-8-4-10-5-11(6-12(27-3)15(10)17(24)14(8)9(2)22)28-20-19(26)18(25)16(23)13(7-21)29-20/h4-6,13,16,18-21,23-26H,7H2,1-3H3/t13-,16-,18+,19-,20-/m1/s1
- InChI Key： FEZDDTIDMGTSLT-CZNQJBLBSA-N
- SMILES： O(C1C=C(O[C@H]2[C@H](O)[C@@H](O)[C@H](O)[C@@H](CO)O2)C=C2C=C(C(=C(C=12)O)C(=O)C)C)C
Computed Properties
- Exact Mass: 408.14200
- Monoisotopic Mass: 408.14203234 g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 5
- Hydrogen Bond Acceptor Count: 9
- Heavy Atom Count: 29
- Rotatable Bond Count: 5
- Complexity: 572
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 5
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 146
- Molecular Weight: 408.4
- XLogP3: 1.2
Experimental Properties
- Color/Form: Powder
- Density: 1.454±0.06 g/cm3 (20 ºC 760 Torr),
- Boiling Point: 676.9°Cat760mmHg
- Flash Point: 239.8°C
- Solubility: Very slightly soluble (0.53 g/l) (25 º C),
- PSA: 145.91000
- LogP: 0.24370
Tinnevellin glucoside Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd. | PHL83917-10MG |
Tinnevellin glucoside |
80358-06-1 | 10mg |
¥4449.94 | 2025-01-16 | ||
| Chengdu Biopurify Phytochemicals Ltd | BP1627-10mg |
Tinnevellin glucoside |
80358-06-1 | 98% | 10mg |
$165 | 2023-09-20 | |
| Chengdu Biopurify Phytochemicals Ltd | BP1627-20mg |
Tinnevellin glucoside |
80358-06-1 | 98% | 20mg |
$250 | 2023-09-20 | |
| SHANG HAI TAO SHU Biotechnology Co., Ltd. | TN2275-1 mg |
Tinnevellin glucoside |
80358-06-1 | 98.45% | 1mg |
￥987.00 | 2022-04-26 | |
| SHANG HAI TAO SHU Biotechnology Co., Ltd. | TN2275-5 mg |
Tinnevellin glucoside |
80358-06-1 | 98.45% | 5mg |
￥2157.00 | 2022-04-26 | |
| SHANG HAI TAO SHU Biotechnology Co., Ltd. | TN2275-10 mg |
Tinnevellin glucoside |
80358-06-1 | 98.45% | 10mg |
￥3635.00 | 2022-04-26 | |
| SHANG HAI TAO SHU Biotechnology Co., Ltd. | TN2275-25 mg |
Tinnevellin glucoside |
80358-06-1 | 98.45% | 25mg |
￥6543.00 | 2022-04-26 | |
| SHANG HAI TAO SHU Biotechnology Co., Ltd. | TN2275-50 mg |
Tinnevellin glucoside |
80358-06-1 | 98.45% | 50mg |
￥9815.00 | 2022-04-26 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | T29750-20mg |
1-[1-hydroxy-8-methoxy-3-methyl-6-[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxynaphthalen-2-yl]ethanone |
80358-06-1 | ,HPLC≥98% | 20mg |
¥2848.0 | 2023-09-06 | |
| ChemFaces | CFN92489-10mg |
Tinnevellin glucoside |
80358-06-1 | >=98% | 10mg |
$178 | 2021-07-22 |
Tinnevellin glucoside Suppliers
Amadis Chemical Company Limited
Gold Member
Audited Supplier
(CAS:80358-06-1)Tinnevellin glucoside
Order Number:A1205173
Stock Status:in Stock
Quantity:10mg/25mg
Purity:99%
Pricing Information Last Updated:Monday, 2 September 2024 15:57
Price ($):228.0/454.0
Email:sales@amadischem.com
Tinnevellin glucoside Related Literature
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J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
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Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
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Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
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4. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
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Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:80358-06-1)Tinnevellin glucoside
Purity:99%/99%
Quantity:10mg/25mg
Price ($):228.0/454.0